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Introduction
AVJ16 is a novel small molecule inhibitor that targets the insulin-like growth factor 2 mRNA-

binding protein 1 (IGF2BP1).[1][2][3][4] IGF2BP1 is an oncofetal RNA-binding protein that is

overexpressed in various cancers, including lung adenocarcinoma, and its expression is often

correlated with poor prognosis.[5][6][7] AVJ16 exerts its anti-cancer effects by binding to

IGF2BP1, thereby preventing it from stabilizing its target mRNAs, which include key oncogenes

and regulators of cell proliferation and migration.[1][3] This leads to the downregulation of

several pro-oncogenic signaling pathways, such as Hedgehog, Wnt, and PI3K-Akt.[3]

Preclinical studies have demonstrated that AVJ16 can inhibit cancer cell proliferation,

migration, and invasion, and induce apoptosis in IGF2BP1-expressing cancer cells.[1][3][8][9]

The LKR-M-FI cell line is a murine lung adenocarcinoma cell line. The "LKR" designation is

associated with cell lines derived from mouse models with activating mutations in the Kras

gene, a key driver in many lung cancers.[10][11][12] Given that AVJ16 has shown efficacy in

lung adenocarcinoma models and specifically in an LKR-M-FI xenograft model, this cell line

represents a relevant preclinical model to study the effects of this inhibitor.[1] These application

notes provide a comprehensive set of protocols to evaluate the efficacy of AVJ16 on LKR-M-FI

cells.
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The following diagram illustrates the proposed mechanism of action for AVJ16. By inhibiting

IGF2BP1, AVJ16 disrupts the stability of target mRNAs, leading to a downstream cascade that

inhibits cancer progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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